1-(4-Aminophenyl)ethanol
Cat. No. B084439
M. Wt: 137.18 g/mol
InChI Key: JDEYBJHOTWGYFE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08486962B2
Procedure details
To a solution of 4-amino acetophenone (0.5 g, 3.7 mmol) in methanol (10 ml), was added sodium borohydride (0.27 g, 7.4 mmol, 2 eq) at 0° C. The reaction mixture was stirred for 3 hr at room temperature. The solvent was evaporated and water was added. The compound was extracted with ethyl acetate, then the organic layer was dried over anhydrous sodium sulfate, filtered and concentrated to dryness to yield pure 1-(4-amino-phenyl)-ethanol (0.4 g, 80%).
Yield
80%
Identifiers
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REACTION_CXSMILES
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[CH3:1][C:2]([C:4]1[CH:9]=[CH:8][C:7]([NH2:10])=[CH:6][CH:5]=1)=[O:3].[BH4-].[Na+]>CO>[NH2:10][C:7]1[CH:8]=[CH:9][C:4]([CH:2]([OH:3])[CH3:1])=[CH:5][CH:6]=1 |f:1.2|
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Inputs
Step One
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Name
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|
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Quantity
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0.5 g
|
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Type
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reactant
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Smiles
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CC(=O)C1=CC=C(C=C1)N
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Name
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|
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Quantity
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0.27 g
|
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Type
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reactant
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Smiles
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[BH4-].[Na+]
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Name
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Quantity
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10 mL
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Type
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solvent
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Smiles
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CO
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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The reaction mixture was stirred for 3 hr at room temperature
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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The solvent was evaporated
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ADDITION
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Type
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ADDITION
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Details
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water was added
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EXTRACTION
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Type
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EXTRACTION
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Details
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The compound was extracted with ethyl acetate
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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the organic layer was dried over anhydrous sodium sulfate
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FILTRATION
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Type
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FILTRATION
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|
Details
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filtered
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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concentrated to dryness
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Outcomes
Product
Details
Reaction Time |
3 h |
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Name
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|
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Type
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product
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Smiles
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NC1=CC=C(C=C1)C(C)O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 0.4 g | |
| YIELD: PERCENTYIELD | 80% | |
| YIELD: CALCULATEDPERCENTYIELD | 78.8% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
